Cas no 62498-93-5 ( )
structure
Product Name:
CAS No:62498-93-5
MF:C20H32
MW:272.468086242676
CID:956744
PubChem ID:5384142
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (1E,4E,8E,12E)-2,6,6,9,13-Pentamethyl-1,4,8,12-cyclopentadecatetraene
- flexibilene
- FLEXIBILENE (B711293K112)
- DB-214606
- 62498-93-5
- NSC-309919
- NSC309919
-
-
- Inchi： 1S/C20H32/c1-17-9-6-11-18(2)13-8-15-20(4,5)16-14-19(3)12-7-10-17/h8,10-11,14-15H,6-7,9,12-13,16H2,1-5H3
- InChI Key： SPMBDLTUBLYRCT-UHFFFAOYSA-N
- SMILES： CC1CCC=C(C)CC=CC(C)(C)CC=C(C)CCC=1
Computed Properties
- Exact Mass: 272.25056
- Monoisotopic Mass: 272.250401021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 7.762
Experimental Properties
- PSA: 0
Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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